molecular formula C5H8F2N4O B8631939 5-Difluoromethoxy-3-hydrazino-1-methylpyrazole

5-Difluoromethoxy-3-hydrazino-1-methylpyrazole

Cat. No.: B8631939
M. Wt: 178.14 g/mol
InChI Key: MRWMVBRWJDBLFD-UHFFFAOYSA-N
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Description

5-Difluoromethoxy-3-hydrazino-1-methylpyrazole is a useful research compound. Its molecular formula is C5H8F2N4O and its molecular weight is 178.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H8F2N4O

Molecular Weight

178.14 g/mol

IUPAC Name

[5-(difluoromethoxy)-1-methylpyrazol-3-yl]hydrazine

InChI

InChI=1S/C5H8F2N4O/c1-11-4(12-5(6)7)2-3(9-8)10-11/h2,5H,8H2,1H3,(H,9,10)

InChI Key

MRWMVBRWJDBLFD-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC(=N1)NN)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

39.8 g (0.25 mol) 3-Amino-5-difluoromethoxy-1-methyl-pyrazole was dissolved in 224 ml water and 450 ml concentrated hydrochloric acid. At -10° C., 18.55 g (0.27 mol) sodium nitrite in 80 ml water was added dropwise. After stirring for 1 hour at -10° C., 137.6 g tin(II)chloride, dissolved in 180 ml concentrated hydrochloric acid, was added, dropwise, at this temperature. After a further hour stirring at -10° C., 805 ml 32% caustic soda was added dropwise at this temperature. The reaction mixture was shaken 8 times with ethyl acetate, the combined organic phases washed with saturated aqueous sodium chloride, dried over magnesium sulfate and concentrated.
Quantity
39.8 g
Type
reactant
Reaction Step One
Name
Quantity
224 mL
Type
solvent
Reaction Step One
Quantity
18.55 g
Type
reactant
Reaction Step Two
Name
Quantity
80 mL
Type
solvent
Reaction Step Two
Quantity
137.6 g
Type
reactant
Reaction Step Three
Quantity
180 mL
Type
solvent
Reaction Step Three
Quantity
805 mL
Type
reactant
Reaction Step Four
Quantity
450 mL
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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